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Compound of Interest |

Compound Name: Butyl 2-methoxyethyl ether
CAS No.: 500005-29-8
Cat. No.: B7823240
. J

In the landscape of chemical nomenclature, precision is paramount. The term "Butyl 2-
methoxyethyl ether" does not correspond to a single, standardly recognized chemical entity
and appears to be a conflation of two common and industrially significant glycol ether solvents.
An analysis of the name suggests two plausible interpretations that this guide will address:

o Bis(2-methoxyethyl) ether (Diglyme): This molecule contains the "2-methoxyethyl ether"
backbone and is a widely used aprotic polar solvent.

o 2-Butoxyethanol (Butyl Cellosolve): This molecule contains the "Butyl" group and is a
versatile amphipathic solvent.

This guide, therefore, provides a comprehensive technical overview of the solubility
characteristics of these two representative glycol ethers. Understanding their behavior in
various organic solvents is critical for researchers, scientists, and drug development
professionals who rely on these compounds for reaction media, formulation, and purification
processes.

Physicochemical Properties: The Foundation of
Solubility

A solvent's behavior is dictated by its molecular structure. The interplay of polarity, hydrogen
bonding capability, and size determines its interaction with other molecules. Below is a
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comparison of the key properties of our two subject compounds.

Bis(2-methoxyethyl) ether

Property . 2-Butoxyethanol
(Diglyme)

CAS Number 111-96-6[1] 111-76-2[2]

Molecular Formula C6H1403[1] C6H1402

Molecular Weight 134.17 g/mol [1] 118.17 g/mol

Boiling Point 162 °C[3] 171 °C

Density ~0.945 g/mL[4] ~0.90 g/mL

Dipole Moment ~1.9D ~2.1D

Hydrogen Bond Donor No Yes

Hydrogen Bond Acceptor Yes (3 oxygen atoms) Yes (2 oxygen atoms)

The Causality of Molecular Structure

Bis(2-methoxyethyl) ether (Diglyme) is an aprotic polar solvent. Its polarity stems from the three
ether oxygen atoms, which create a significant dipole moment. While it cannot donate
hydrogen bonds, its oxygen atoms are effective hydrogen bond acceptors. Its two terminal
methyl groups and ethylene backbones provide non-polar character, enabling interaction with
hydrocarbons.[1][3]

2-Butoxyethanol, in contrast, is amphipathic. It possesses a polar head—the hydroxyl (-OH)
group—which is both a hydrogen bond donor and acceptor. It also has a non-polar tail—the n-
butyl group. This dual nature allows it to act as a "coupler" solvent, bridging the miscibility gap
between agueous and organic phases.

The following diagram illustrates the key structural features governing their solubility.
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Structural Features Governing Solubility
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Click to download full resolution via product page

Caption: Key structural features of Diglyme and 2-Butoxyethanol.

Comprehensive Solubility Profile

The principle of "like dissolves like" is the cornerstone of predicting solubility. A substance's
polarity, hydrogen bonding ability, and other intermolecular forces must be compatible with
those of the solvent for miscibility to occur.
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Bis(2-
Solvent methoxyethyl)  2-

Solvent Class Rationale
Example ether Butoxyethanol

(Diglyme)

Both form
hydrogen bonds
with water. 2-
Water H20 Miscible[1][3] Miscible Butoxyethanol
has temperature-
dependent
miscibility.[2]

Strong hydrogen
Methanol, o o bonding
Alcohols Miscible[1] Miscible ) i )
Ethanol interactions with

both solutes.

Similar ether

) functional groups
Diethyl Ether, . .
Ethers THE Miscible[1] Miscible lead to favorable
dipole-dipole

interactions.

Polar aprotic

solvents that
Ketones Acetone Miscible Miscible interact well with

the polar nature

of glycol ethers.

Favorable dipole-
Esters Ethyl Acetate Miscible Miscible dipole

interactions.

The alkyl
portions of the
e o glycol ethers
Hydrocarbons Hexane, Toluene  Miscible[1][3] Miscible
allow for
sufficient van der

Waals forces.
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Both are
. ) o o effective solvents
Chlorinated Dichloromethane  Miscible Miscible ]
for a wide range

of polarities.

As evidenced, both glycol ethers are remarkably versatile solvents, demonstrating miscibility
across a wide spectrum of organic solvent classes. This broad compatibility is a direct result of
their molecular structures, which contain both polar and non-polar regions.

Experimental Protocol for Solubility Determination

A self-validating system for determining solubility involves a tiered approach, from qualitative
screening to precise quantitative analysis.

Workflow for Solubility Assessment

The following workflow provides a robust methodology for characterizing the solubility of a
compound like a glycol ether in a novel solvent system.
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Start: Define Solute & Solvent System

Step 1: Qualitative Screening
(Visual Miscibility Test)

\
@dd 0.1 mL of solute to 1.0 mL of solvent in a viaD

\i
(Vortex for 30 seconds)

Y

@isually inspect for homogeneity, cloudiness, or phase separatiorg

Is the mixture a single, clear phase?

Yes No

Result: Miscible / Highly Soluble Result: Immiscible / Poorly Soluble

Step 2: Quantitative Analysis
(For precise solubility limit)

Y

érepare a saturated solution by adding excess solute to a known volume of solvena

Y

unilibrate at a constant temperature (e.g., 25°C) for 24 hours with stirrin@

Y

@eparate the undissolved solute (centrifugation/fiItration))

Y

gnalyze the concentration of the solute in the supernatant via GC, HPLC, or gravimetric analys@

End: Report Solubility
(e.g., in g/100mL at T°C)

Click to download full resolution via product page

Caption: Experimental workflow for determining solvent miscibility and solubility.
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Detailed Step-by-Step Methodology

Objective: To determine if Butyl 2-methoxyethyl ether (represented by Diglyme) is miscible
with Toluene.

Materials:

Bis(2-methoxyethyl) ether (Diglyme), analytical grade

Toluene, analytical grade

Glass vials (5 mL) with caps

Pipettes

Vortex mixer

Protocol (Qualitative Screening):

Preparation: In a clean, dry 5 mL glass vial, pipette 2.0 mL of Toluene.
o Addition of Solute: Add 0.2 mL of Diglyme to the vial. This creates a 10% v/v mixture.
e Mixing: Cap the vial securely and vortex the mixture vigorously for 30 seconds.

o Observation: Let the vial stand for 2 minutes. Visually inspect the sample against a well-lit
background.

o Causality: A single, clear, and homogenous phase indicates miscibility. Any cloudiness
(turbidity) or the formation of distinct layers indicates immiscibility or partial solubility.

» Confirmation: To confirm miscibility, repeat the process by adding 2.0 mL of Diglyme to 0.2
mL of Toluene. True miscibility exists across all proportions.

Protocol (Quantitative Determination - Gravimetric Method):

o Prepare Saturated Solution: In a sealed flask, add ~5 mL of Diglyme to 5 mL of a solvent in
which it is only partially soluble. Stir vigorously at a constant temperature (e.g., 25°C) for 24
hours to ensure equilibrium is reached.
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» Phase Separation: Allow the solution to stand undisturbed until clear phase separation
occurs. If an emulsion forms, centrifugation may be required.

o Sample Collection: Carefully pipette a precise volume (e.g., 1.00 mL) from the center of the
solvent phase, ensuring no undissolved solute is transferred.

o Solvent Evaporation: Transfer the aliquot to a pre-weighed beaker. Gently evaporate the
solvent in a fume hood or using a rotary evaporator.

e Mass Determination: Once all the solvent has evaporated, weigh the beaker again. The
difference in mass corresponds to the amount of Diglyme dissolved in the 1.00 mL aliquot.

» Calculation: Express the solubility in g/100 mL.

Applications in Research and Drug Development

The unique solubility profiles of these glycol ethers make them indispensable in various
scientific fields.

o Organic Synthesis: Diglyme's high boiling point and stability in the presence of strong bases
make it an excellent solvent for organometallic reactions, such as Grignard reactions, and
polymerizations.[1] Its ability to chelate cations can enhance the reactivity of anions.[1]

e Formulation Science: 2-Butoxyethanol is widely used in coatings, cleaners, and inks due to
its ability to dissolve a wide range of resins and dyes. Its surfactant-like properties aid in the
formation of stable microemulsions, a key technology in advanced drug delivery systems for
poorly water-soluble APIs.

» Toxicology and Metabolism: In drug development, understanding a solvent's metabolic fate is
crucial. Studies have shown that bis(2-methoxyethyl) ether is metabolized in vivo to
methoxyacetic acid, a known developmental toxicant.[5][6] This knowledge is critical for risk
assessment when considering its use in any process related to pharmaceuticals.

Conclusion

While the query "Butyl 2-methoxyethyl ether” is ambiguous, it points toward a class of highly
versatile and industrially important solvents. By examining the properties of two representative
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compounds, bis(2-methoxyethyl) ether (Diglyme) and 2-Butoxyethanol, we can appreciate the
profound impact of molecular structure on solubility. Their ability to interact favorably with a
wide range of organic compounds, from non-polar hydrocarbons to polar alcohols, makes them
powerful tools for researchers. A thorough understanding of their physicochemical properties,
supported by robust experimental validation, is essential for their effective and safe application
in the laboratory and beyond.
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organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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